Cas no 123793-33-9 (9-Azabicyclo[3.3.1]nonan-2-one,9-methyl-, hydrochloride (1:1))

9-Azabicyclo[3.3.1]nonan-2-one,9-methyl-, hydrochloride (1:1) structure
123793-33-9 structure
Product Name:9-Azabicyclo[3.3.1]nonan-2-one,9-methyl-, hydrochloride (1:1)
CAS No:123793-33-9
MF:C9H16ClNO
MW:189.682441711426
CID:205865
PubChem ID:6419951
Update Time:2025-04-19

9-Azabicyclo[3.3.1]nonan-2-one,9-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 9-Azabicyclo[3.3.1]nonan-2-one,9-methyl-, hydrochloride (1:1)
    • (1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-one,hydrochloride
    • Pseudopelletierine hydrochloride [MI]
    • (1R,5S)-9-methyl-9-azabicyclo[3.3.1]nonan-3-one hydrochloride
    • Pseudopelletierine hydrochloride
    • UNII-6RL4P3P2Z4
    • 6164-62-1
    • 6RL4P3P2Z4
    • NSC-62515
    • 9-Methyl-9-azabicyclo(3.3.1)nonan-3-one hydrochloride
    • 9-Azabicyclo(3.3.1)nonan-3-one, 9-methyl-, hydrochloride (1:1)
    • Q27265383
    • DTXSID90423562
    • Prestwick_421
    • 123793-33-9
    • Inchi: 1S/C9H15NO.ClH/c1-10-7-3-2-4-8(10)6-9(11)5-7;/h7-8H,2-6H2,1H3;1H/t7-,8+;
    • InChI Key: CVGRGXQEVKWHHS-KVZVIFLMSA-N
    • SMILES: Cl.O=C1C[C@H]2CCC[C@@H](C1)N2C

Computed Properties

  • Exact Mass: 189.092042
  • Monoisotopic Mass: 189.092042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Boiling Point: 246.7°Cat760mmHg
  • Flash Point: 95.9°C
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